9-Hydroxydecanoic acid
Description
elongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. Outside of the human body, can be found in mushrooms. This makes a potential biomarker for the consumption of this food product.
Properties
CAS No. |
1422-27-1 |
|---|---|
Molecular Formula |
C10H20O3 |
Molecular Weight |
188.26 g/mol |
IUPAC Name |
9-hydroxydecanoic acid |
InChI |
InChI=1S/C10H20O3/c1-9(11)7-5-3-2-4-6-8-10(12)13/h9,11H,2-8H2,1H3,(H,12,13) |
InChI Key |
UOQXHXSPGSKEGI-UHFFFAOYSA-N |
SMILES |
CC(CCCCCCCC(=O)O)O |
Canonical SMILES |
CC(CCCCCCCC(=O)O)O |
| 1422-27-1 | |
Synonyms |
9-DL-Hydroxydecanoic Acid; 9-Hydroxydecanoic Acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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